Ethyl 4-(acetylthio)butyrate
Overview
Description
Ethyl 4-(acetylthio)butyrate is a fatty acid ester.
Scientific Research Applications
Marine Fungus Compounds : Ethyl 4-(acetylthio)butyrate has been identified in research focusing on marine fungi. A study on the marine fungus Penicillium sp. led to the discovery of new compounds, highlighting the potential of ethyl 4-(acetylthio)butyrate in marine biology and natural product chemistry (Wu et al., 2010).
Enzyme Inhibitors Production : It's been utilized in the production of key intermediates for angiotensin-converting enzyme (ACE) inhibitors. The research demonstrated the high enantioselective production of ethyl (R)-2-hydroxy-4-phenylbutyrate, highlighting its role in pharmaceutical manufacturing (Chen et al., 2008).
Esterification in Food and Pharmaceuticals : The compound has been studied for its esterification activity, especially in the production of ethyl butyrate, a fruity flavor ester used in food and pharmaceutical products. This research provides insights into the industrial applications of ethyl 4-(acetylthio)butyrate in flavor and fragrance industries (Pires-Cabral et al., 2010).
Synthesis Optimization : Studies have also focused on optimizing the synthesis of ethyl butyrate, demonstrating the compound's significance in improving industrial processes and product quality (Grosso et al., 2013).
Insect Growth Studies : Ethyl 4-(acetylthio)butyrate has been used in studies examining the growth of insects like Tribolium castaneum and Lasioderma serricorne on feed media. This research contributes to understanding insect behavior and developing pest control strategies (Jonfia-Essien et al., 2007).
Electrolyte Research for Batteries : The compound has been explored in the development of new Li-ion electrolytes for low-temperature applications, indicating its potential in improving battery performance and sustainability (Herreyre et al., 2001).
properties
CAS RN |
104228-51-5 |
|---|---|
Product Name |
Ethyl 4-(acetylthio)butyrate |
Molecular Formula |
C8H14O3S |
Molecular Weight |
190.257 |
IUPAC Name |
ethyl 4-acetylsulfanylbutanoate |
InChI |
InChI=1S/C8H14O3S/c1-3-11-8(10)5-4-6-12-7(2)9/h3-6H2,1-2H3 |
InChI Key |
AKUUBUQNHOTPHG-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CCCSC(=O)C |
synonyms |
ETHYL4-(ACETYLTHIO)BUTYRATE |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Methyl-2-azabicyclo[3.2.1]octane](/img/structure/B561334.png)
![[(1S,3R,6S,8R,11S,12S,15R,16R)-15-[(2R)-5,6-dimethylhept-5-en-2-yl]-7,7,12,16-tetramethyl-6-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl] (E)-3-(4-hydroxy-3-methoxyphenyl)-2-methylprop-2-enoate](/img/structure/B561342.png)
![[1,2,4]Triazino[1,6-a]benzimidazole](/img/structure/B561343.png)